Cas no 1327778-39-1 (Ethyl (4-(3-oxomorpholino)phenyl)carbamate)

1327778-39-1 structure
Product Name:Ethyl (4-(3-oxomorpholino)phenyl)carbamate
CAS No:1327778-39-1
Molecular Formula:C13H16N2O4
Molecular Weight:264.27714
CID:1081136
PubChem ID:73554351
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Properties
Names and Identifiers
-
- Ethyl (4-(3-oxomorpholino)phenyl)carbamate
- ethyl 4-(3-oxomorpholino)phenylcarbamate
- ethyl N-[4-(3-oxomorpholin-4-yl)phenyl]carbamate
- Rivaroxaban Intermediate 2
- 1327778-39-1
- Ethyl(4-(3-oxomorpholino)phenyl)carbamate
- RIVAROXABAN IMPURITY 39
- ethyl 4-(3-oxoMorpholino) phenylcarbaMate
- DA-34009
- AKOS022186117
-
- InChIKey: PRRDMWLECDTUSJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H16N2O4/c1-2-19-13(17)14-10-3-5-11(6-4-10)15-7-8-18-9-12(15)16/h3-6H,2,7-9H2,1H3,(H,14,17)
- SMILES: CCOC(=O)NC1=CC=C(C=C1)N2CCOCC2=O
Computed Properties
- Exact Mass: 264.11108
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 264.11100700g/mol
- Heavy Atom Count: 19
- Complexity: 327
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- PSA: 67.87
- Solubility: Slightly soluble (2.4 g/l) (25 º C),
- Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM163305-1g |
Ethyl 4-(3-oxomorpholino)phenylcarbamate |
1327778-39-1 | 95% | 1g |
$1063 | 2024-08-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1805969-1g |
Ethyl (4-(3-oxomorpholino)phenyl)carbamate |
1327778-39-1 | 98% | 1g |
¥7442.00 |
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Suppliers
Hubei Dahao Chemical Co.,Ltd.
(CAS:1327778-39-1)
MR./MRS.:LIU ZI YING
Phone:13986246535
Email:1400878822@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1327778-39-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Ethyl (4-(3-oxomorpholino)phenyl)carbamate Related Literature
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1. Front cover
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Joseph P. Mancinelli,Shubin Liu,Sidney M. Wilkerson-Hill Org. Biomol. Chem., 2022,20, 6183-6187
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Gérard Cahiez,Maël Poizat Chem. Commun., 2014,50, 8982-8984
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Joice Thomas,Sampad Jana,Sandra Liekens,Wim Dehaen Chem. Commun., 2016,52, 9236-9239
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Muhammad Mudassir Iqbal,Gulzar Muhammad,Muhammad Ajaz Hussain,Hina Hanif,Muhammad Arshad Raza,Zahid Shafiq Anal. Methods, 2023,15, 2798-2822
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Bakhshali Massoumi,Nafiseh Sorkhi-Shams,Mehdi Jaymand,Robab Mohammadi RSC Adv., 2015,5, 21197-21205
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Dandan Zhang,Juan Hu,Xiao-yun Yang,Yanxia Wu,Wenmei Su,Chun-yang Zhang Nanoscale, 2018,10, 11134-11142
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Eri Hirata,Eijiro Miyako,Nobutaka Hanagata,Natsumi Ushijima,Norihito Sakaguchi,Julie Russier,Sumio Iijima,Alberto Bianco,Atsuro Yokoyama Nanoscale, 2016,8, 14514-14522
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Guangming Chen,Xin Wang,Hanfu Wang J. Mater. Chem. A, 2015,3, 20896-20902
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